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Compound of Interest

Compound Name: Nooglutil

Cat. No.: B1679844

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and a
detailed synthesis pathway for the nootropic agent Nooglutil. The information is intended for a
technical audience in the fields of medicinal chemistry, pharmacology, and drug development.

Chemical Structure and Properties

Nooglutil, also known by its chemical name N-(5-hydroxynicotinoyl)-L-glutamic acid and the
code ONK-10, is a synthetic nootropic compound.[1][2] Its molecular structure integrates a
nicotinoyl moiety with the endogenous amino acid L-glutamic acid.

Property Value Source

(2S)-2-[(5-hydroxypyridine-3-

IUPAC Name carbonyl)amino]pentanedioic N/A
acid

Common Names Nooglutil, Nooglutyl, ONK-10 [1][2]

CAS Number 112193-35-8 [1][2]

Molecular Formula C11H12N206 [2]

Molecular Weight 268.23 g/mol [2]

Appearance White powder [2]
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Synthesis Pathway

The synthesis of Nooglutil is achieved through the formation of an amide bond between 5-
hydroxynicotinic acid and L-glutamic acid. A key step in the documented synthesis involves the
activation of the carboxylic acid group of a protected 5-hydroxynicotinic acid derivative to form
a mixed anhydride, which then readily reacts with the amino group of L-glutamic acid.

The overall synthesis can be visualized as a two-step process starting from the protection of 5-
hydroxynicotinic acid, followed by coupling with the diethyl ester of L-glutamic acid, and
presumably a final deprotection step (though not explicitly detailed in the available
documentation).

Caption: Synthesis pathway of Nooglutil via a mixed anhydride intermediate.

Experimental Protocols

The following experimental protocols are based on the synthesis method described in patent
RU2051908C1.

Synthesis of 5-Methoxycarbonyloxynicotinic Acid
(Intermediate 11)

o Materials: 5-hydroxynicotinic acid, methoxycarbonyl chloride, triethylamine, dry methylene
chloride.

e Procedure:
o Dissolve 5-hydroxynicotinic acid in dry methylene chloride.
o Add triethylamine to the solution and stir.
o Add methoxycarbonyl chloride to the mixture.

o The reaction proceeds to form 5-methoxycarbonyloxynicotinic acid. Note: Specific
guantities and reaction times are not fully detailed in the source document.
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Synthesis of Protected Nooglutil Diethyl Ester (Product
P1)

o Materials: 5-methoxycarbonyloxynicotinic acid (I11), triethylamine, isobutyl chloroformate, L-
glutamic acid diethyl ester hydrochloride, dry methylene chloride.

e Procedure:

[¢]

Dissolve 33.18 g (0.16 mol) of 5-methoxycarbonyloxynicotinic acid and 23.6 ml of
triethylamine in dry methylene chloride.

o Stir the mixture for 20 minutes.
o Cool the reaction mixture to a temperature between -8 °C and -16 °C.

o Add 22.96 mL (0.172 mol) of isobutyl chloroformate and stir for an additional 10-15
minutes at the same temperature to form the mixed anhydride intermediate (12).

o To this mixture, add 38.4 g (0.16 mol) of L-glutamic acid diethyl ester hydrochloride and
another 23.6 ml of triethylamine.

o Stir for 60 minutes while maintaining the cooled temperature.
o Remove the cooling bath and allow the reaction temperature to rise to 18-20 °C.
o Maintain this temperature for 2-2.5 hours.

o The resulting product is the protected Nooglutil diethyl ester. Purification and isolation
procedures are mentioned but not detailed in the source document.

Deprotection to Yield Nooglutil (Product P2)

o The final step involves the hydrolysis of the ester groups of the protected Nooglutil diethyl
ester and the removal of the methoxycarbonyl protecting group to yield the final product,
Nooglutil. The specific conditions for this deprotection step are not provided in the available
documentation but would typically involve acidic or basic hydrolysis.
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Signaling Pathways

Detailed signaling pathways for Nooglutil are not extensively elucidated in the available
literature. However, it is known to be a positive modulator of AMPA receptors for glutamate. Its
effects are likely mediated through the glutamatergic system, which could indirectly influence
other neurotransmitter systems, such as the dopaminergic system.

Caption: Postulated signaling pathway for Nooglutil's nootropic effects.

Quantitative Data

Quantitative data regarding the synthesis of Nooglutil is limited in publicly available sources.
The following table summarizes the information extracted from the cited patent.
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Parameter Value Reactant/Product
Mass of 5-
methoxycarbonyloxynicotinic 33.18¢ Intermediate 11
acid
Moles of 5-
methoxycarbonyloxynicotinic 0.16 mol Intermediate 11
acid
Volume of Triethylamine
o 23.6 ml Reagent
(initial)
Volume of Isobutyl
22.96 mi Reagent
Chloroformate
Moles of Isobutyl
0.172 mol Reagent
Chloroformate
Mass of L-Glutamic Acid
] 3849 Reactant
Diethyl Ester HCI
Moles of L-Glutamic Acid
) 0.16 mol Reactant
Diethyl Ester HCI
Volume of Triethylamine
- 23.6 ml Reagent
(second addition)
Reaction Temperature N
) ] -81t0-16 °C Condition
(Anhydride Formation)
Reaction Temperature .
] 18-20 °C Condition
(Coupling)
Reaction Time (Coupling) 2-2.5 hours Condition

Note: Yields, purity, and detailed analytical data such as NMR, IR, and Mass Spectrometry for
the final product were not provided in the reviewed documents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Structure and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679844#nooglutil-chemical-structure-and-synthesis-
pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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